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Compound of Interest

2-(3,5-Dichlorophenyl)butanoic
Compound Name: d
aci

Cat. No.: B11872922

Get Quote

\ J

CAS Registry Number: 1823773-68-7 (Racemic) | Molecular Formula: C10H10Cl202

Executive Summary
2-(3,5-Dichlorophenyl)butyric acid is a lipophilic ngcontent-ng-c1989010908=

_nghost-ng-
€2193002942="" class="inline ng-star-inserted">

-arylalkanoic acid characterized by a butyric acid backbone substituted at the

-position (C2) with a 3,5-dichlorophenyl moiety.[1][2] This compound serves as a critical
building block in the synthesis of pharmaceutical candidates targeting G-protein coupled
receptors (GPCRs) and nuclear receptors (e.g., PPARSs), where the 3,5-dichloro substitution
pattern provides metabolic stability and enhanced hydrophobic interaction.

Unlike its phenoxy-analogues (e.g., the herbicide 2,4-DB), this molecule features a direct
carbon-carbon bond between the aromatic ring and the aliphatic chain, imparting distinct
electronic properties and resistance to ether cleavage.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b11872922#bc-rfq
https://china.guidechem.com/3038342/detail.html
https://pubchem.ncbi.nlm.nih.gov/compound/5326886
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11872922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Characterization & Physicochemical
Profile[3]
Molecular Architecture

The molecule consists of a chiral center at the C2 position, existing as two enantiomers (R and
S).[3] The 3,5-dichloro substitution on the phenyl ring creates a chemically robust, electron-
deficient aromatic system.

» Core Scaffold: Butanoic acid (C4 chain).
o Substituent: 3,5-Dichlorophenyl group at C2.

o Stereochemistry: The C2 carbon is chiral. Synthetic routes typically yield the racemate
unless asymmetric catalysis or chiral resolution is employed.

Physicochemical Properties (Calculated)

The following data points are essential for predicting ADME (Absorption, Distribution,
Metabolism, Excretion) behavior.
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Property Value (Est.) Significance

Low MW favors high
Molecular Weight 233.09 g/mol bioavailability (Lipinski's Rule
of 5).

Highly lipophilic; suggests

good membrane permeability

LogP (Octanol/Water) 3.6+0.3 ) - )
but potential solubility issues in
aqueous media.

Slightly more acidic than
unsubstituted phenylbutyric
pKa (Acid) 42+0.2 acid due to the electron-

withdrawing effect of the ClI

atoms.

Indicates good potential for
37.3 A2 blood-brain barrier (BBB)

penetration.

Topological Polar Surface Area
(TPSA)

H-Bond Donors / Acceptors 1/2 Typical for carboxylic acids.

Synthetic Methodology

Directive: The following protocol describes the robust synthesis of the racemic compound via

-alkylation of a phenylacetic acid derivative. This method is preferred for its scalability and cost-
effectiveness.

Retrosynthetic Analysis

The most direct route involves the construction of the C2-C3 bond via enolate alkylation.
e Precursor: 3,5-Dichlorophenylacetic acid (commercially available).
e Reagent: Ethyl iodide (Etl).

o Key Intermediate: Ethyl 2-(3,5-dichlorophenyl)acetate.
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Step-by-Step Protocol
Step 1: Esterification

Convert 3,5-dichlorophenylacetic acid to its ethyl ester to protect the carboxylic acid and
facilitate enolate formation.

Dissolve 3,5-dichlorophenylacetic acid (1.0 eq) in absolute ethanol.

Add catalytic

(0.1 eq).

Reflux for 4-6 hours (monitor by TLC).

Concentrate in vacuo, neutralize with

, and extract with Ethyl Acetate.

Yield: >95% (Colorless oil).
Step 2:

-Alkylation (The Critical Step)

o Setup: Flame-dried 3-neck flask under Nitrogen/Argon atmosphere.
e Base Generation: Add NaH (1.1 eq, 60% dispersion in oil) to dry THF at 0°C.

» Addition: Dropwise add the ester from Step 1 (dissolved in THF). Stir for 30 min at 0°C to
ensure complete enolate formation (solution turns yellow/orange).

o Alkylation: Add Ethyl lodide (1.2 eq) dropwise.
o Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

o Note: The 3,5-dichloro substitution stabilizes the enolate but may sterically hinder the
approach slightly; ensure vigorous stirring.

e Quench: Carefully add saturated
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. Extract with Diethyl Ether.

Step 3: Hydrolysis

o Dissolve the alkylated ester in a 1:1 mixture of THF and 2M NaOH.
 Stir at 60°C for 4 hours.
o Workup: Acidify to pH 1 with 1M HCI. The product will precipitate or form an oil.

 Purification: Recrystallize from Hexane/Ethyl Acetate.

Synthesis Workflow Diagram

3,5-Dichlorophenylacetic w| Esterification Ethyl Ester a| Alpha-Alkylation w| Alpha-Ethyl Hydrolysis 2-(3,5-Dichlorophenyl)
Acid | (EtOH, H2S04) | Intermediate | (NaH, Etl, THF) = Ester 7| (NaOH, then HCl) butyric acid

/
'

Click to download full resolution via product page

Figure 1: Synthetic pathway for 2-(3,5-Dichlorophenyl)butyric acid via malonic-type alkylation
strategy.

Analytical Fingerprint

To validate the structure, researchers should look for the following spectroscopic signals.

Proton NMR ( -NMR, 400 MHz, )
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Chemical Shift (

Multiplicity Integration Assignment
)
) Carboxylic Acid (-
11.0-12.0 Broad Singlet 1H
COOH)
Triplet ( Ar-H (Para position,
7.25 1H
Hz) H4)
Doublet ( Ar-H (Ortho positions,
7.15 2H
Hz) H2/H6)
Triplet (
3.45 1H -CH (Chiral center)
Hz)
-CH
2.05-1.85 Multiplet 2H
(Ethyl group
methylene)
Triplet ( -CH
0.95 3H
Hz)

(Ethyl group methyl)

Interpretation: The key diagnostic is the aromatic region showing a 2:1 pattern characteristic of
3,5-substitution (C2 symmetry) and the triplet at ~3.45 ppm indicating the mono-alkylated alpha
position.

Mass Spectrometry (ESI-MS)
« lonization Mode: Negative Mode (ESI-).

e Molecular lon:

at

231.0.
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 Isotope Pattern: Distinctive Chlorine pattern.

o 231 (100%)

o

233 (~64%)

o

235 (~10%)

(¢]

Logic: This 9:6:1 pattern confirms the presence of two chlorine atoms.[4]

Biological Relevance & Applications

While not a marketed drug itself, this scaffold is highly relevant in Structure-Activity
Relationship (SAR) studies.

Bioisosterism and Lipophilicity

The 3,5-dichlorophenyl group is a "privileged structure” in medicinal chemistry.

o Metabolic Stability: The chlorine atoms at the meta-positions block metabolic oxidation
(hydroxylation) at the most reactive sites on the ring, significantly extending the half-life
compared to the unsubstituted phenyl analog.

» Hydrophobic Binding: The moiety is often used to fill hydrophobic pockets in targets such as
PPAR

(diabetes) or COX-2 (inflammation).

Potential Targets

o GPR40 (FFAR1) Agonists: Phenylpropanoic and phenylbutyric acid derivatives are common
scaffolds for Free Fatty Acid Receptor 1 agonists used in type 2 diabetes research.

e Auxin Mimicry (Agrochemicals): Structurally similar to 2,4-D and Dicamba, this compound
likely possesses auxin-like activity, disrupting plant growth regulation.

Safety & Handling

e GHS Classification: Warning.[4]
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e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H411: Toxic to aquatic life with long-lasting effects (due to chlorination).

» Storage: Store at room temperature in a dry, well-ventilated place. Keep container tightly
closed to prevent moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorophenyl-butyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b11872922/docs#technical-monograph-2-3-5-dichlorophenyl-butyric-acid
https://www.benchchem.com/product/b11872922/docs#technical-monograph-2-3-5-dichlorophenyl-butyric-acid
https://www.benchchem.com/product/b11872922?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11872922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

